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Compound of Interest

Compound Name: GPR61 Inverse agonist 1

Cat. No.: B12375188 Get Quote

Essential Safety and Handling of GPR61 Inverse
Agonist 1
For research use only. Not for use in human, therapeutic, or diagnostic applications.[1][2]

This document provides crucial safety and logistical information for handling GPR61 Inverse
Agonist 1. As a novel research chemical, it should be handled with the utmost care by trained

professionals in a laboratory setting. The full toxicological properties of this compound are not

yet known. Therefore, it is essential to follow standard laboratory safety protocols and treat the

substance as potentially hazardous.

I. Compound Information
Property Value

Molecular Formula C22H26F2N6O5S[1][3]

Molecular Weight 524.54 g/mol [1]

Appearance Solid powder[4]

Storage
Powder: -20°C for 3 years. In solvent: -80°C for

6 months, -20°C for 1 month.[1]

II. Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12375188?utm_src=pdf-interest
https://file.medchemexpress.com/batch_PDF/HY-156354/GPR61-Inverse-agonist-1-DataSheet-MedChemExpress.pdf
https://www.usbio.net/antibodies/523551/GPR61/data-sheet
https://www.benchchem.com/product/b12375188?utm_src=pdf-body
https://www.benchchem.com/product/b12375188?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-156354/GPR61-Inverse-agonist-1-DataSheet-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/GPR61-Inverse-agonist-1
https://file.medchemexpress.com/batch_PDF/HY-156354/GPR61-Inverse-agonist-1-DataSheet-MedChemExpress.pdf
https://www.probechem.com/products_GPR61inverseagonistcompound1.aspx
https://file.medchemexpress.com/batch_PDF/HY-156354/GPR61-Inverse-agonist-1-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough hazard assessment is necessary to determine the appropriate PPE for handling

GPR61 Inverse Agonist 1.[5] The following table outlines the minimum recommended PPE

based on general laboratory safety standards for handling chemicals of unknown toxicity.[6][7]

[8]
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PPE Category Minimum Requirement Rationale

Body Protection Flame-resistant lab coat.[7]
Protects skin and clothing from

splashes and spills.[8]

Eye and Face Protection

Safety glasses with side-

shields meeting ANSI Z87.1

standards.[6][7]

Protects eyes from flying

particles and chemical

splashes.

Chemical splash goggles.[7]

Recommended for all work

with corrosive and hazardous

liquids, especially when

handling volumes over 1 liter.

[7]

Face shield.

Should be worn in addition to

safety glasses or goggles

when there is a significant

splash hazard.[6][7]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile).

Protects hands from direct

contact with the chemical. The

specific glove material should

be chosen based on the

solvent used. It is advisable to

consult the glove

manufacturer's compatibility

chart.

Foot Protection Closed-toe shoes.[7]
Protects feet from spills and

falling objects.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

Minimizes inhalation exposure.

A respirator may be necessary

for handling large quantities or

if there is a risk of

aerosolization.[8]
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III. Operational Plan: Step-by-Step Handling
Protocol
This protocol outlines the essential steps for safely handling GPR61 Inverse Agonist 1, from

preparation to use in experiments.

Preparation and Planning:

Review the available product information and this safety guide thoroughly.

Ensure all necessary PPE is available and in good condition.

Prepare the workspace in a designated area, preferably within a chemical fume hood.

Have a chemical spill kit readily accessible.

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Wear closed-toe shoes and long pants.

Put on safety glasses or goggles.

Wash hands and don the appropriate chemically resistant gloves.

Compound Handling and Solution Preparation:

Handle the solid powder carefully to avoid generating dust.

Weigh the required amount of the compound in a tared, sealed container if possible.

To prepare a stock solution, add the appropriate solvent (e.g., DMSO) slowly to the

compound.[1] Use of an ultrasonic bath may be necessary to fully dissolve the compound.

[1]

Clearly label all solutions with the compound name, concentration, solvent, date, and your

initials.
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Experimental Use:

Conduct all experimental procedures involving the compound within a chemical fume hood

to minimize inhalation risk.

Avoid direct contact with skin, eyes, and clothing.

If working outside a fume hood, ensure adequate ventilation and wear appropriate

respiratory protection if necessary.

Post-Experiment Procedures:

Decontaminate all surfaces and equipment that came into contact with the chemical.

Remove gloves and dispose of them in the appropriate chemical waste container.

Wash hands thoroughly with soap and water.

Store the compound and any prepared solutions according to the recommended storage

conditions.[1]

IV. Disposal Plan
All waste materials contaminated with GPR61 Inverse Agonist 1 must be disposed of as

hazardous chemical waste.

Solid Waste:

Contaminated consumables such as gloves, weigh paper, and pipette tips should be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Unused solutions and contaminated solvents should be collected in a separate, sealed,

and clearly labeled hazardous waste container.

Do not pour chemical waste down the drain.
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Waste Pickup:

Follow your institution's guidelines for the disposal of hazardous chemical waste. Contact

your Environmental Health and Safety (EHS) department for specific procedures.

V. Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand) and place it in a sealed container for disposal as hazardous waste. For large spills,

evacuate the area and contact your institution's EHS department.

Caption: Workflow for handling GPR61 Inverse Agonist 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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